Cas no 918502-72-4 (rac Enterolactone -13C3)

• Product Name: rac Enterolactone -13C3
• CAS No: 918502-72-4
• MF: C₁₈H₁₈O₄
• MW: 301.311089992523
• CID: 1060220
• PubChem ID: 71316343
• Update Time: 2025-04-20

rac Enterolactone -13C3 Chemical and Physical Properties

Names and Identifiers

• rac Enterolactone -13C3
• (+/-)-Enterolactone -13C3
• (3S)-3,4-bis[(3-hydroxyphenyl)methyl]oxolan-2-one
• HPMF-13C3
• (3S)-3,4-Bis[(3-hydroxyphenyl)methyl](2,3,5-~13~C_3_)oxolan-2-one
• (3S)-3,4-bis[(3-hydroxyphenyl)methyl](2,3,5-13C3)oxolan-2-one
• DTXSID30747698
• 918502-72-4
• rac Enterolactone-13C3

• Inchi： 1S/C18H18O4/c19-15-5-1-3-12(8-15)7-14-11-22-18(21)17(14)10-13-4-2-6-16(20)9-13/h1-6,8-9,14,17,19-20H,7,10-11H2/t14?,17-/m0/s1/i11+1,17+1,18+1
• InChI Key： HVDGDHBAMCBBLR-AQPGKPQVSA-N
• SMILES： O1[13C]([13C@@H](CC2C=CC=C(C=2)O)C(CC2C=CC=C(C=2)O)[13CH2]1)=O

Computed Properties

• Exact Mass: 301.13100
• Monoisotopic Mass: 301.13057356g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76000
• LogP: 2.67220